Cas no 2287283-21-8 ([4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate)

• Product Name: [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate
• CAS No: 2287283-21-8
• Molecular Formula: C₁₈H₂₂O₄
• Molecular Weight: 302.364885807037
• CID: 6304532
• PubChem ID: 137944461

[4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-2-[(2-methylpropanoyl)oxy]phenyl 2-methylpropanoate
• 2287283-21-8
• EN300-6736959
• [4-But-3-ynyl-2-(2-methylpropanoyloxy)phenyl] 2-methylpropanoate

• InChIKey： WGYGKFVEAOIFIC-UHFFFAOYSA-N
• Inchi： 1S/C18H22O4/c1-6-7-8-14-9-10-15(21-17(19)12(2)3)16(11-14)22-18(20)13(4)5/h1,9-13H,7-8H2,2-5H3
• SMILES： O(C(C(C)C)=O)C1C=C(C=CC=1OC(C(C)C)=O)CCC#C

Computed Properties

• Exact Mass: 302.15180918g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 302.15180918g/mol
• Heavy Atom Count: 22
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters